Cas no 25314-91-4 (1-(3-indolizinyl)-Ethanone)

1-(3-indolizinyl)-Ethanone structure
1-(3-indolizinyl)-Ethanone structure
Product Name:1-(3-indolizinyl)-Ethanone
CAS No:25314-91-4
MF:C10H9NO
MW:159.184562444687
CID:241672
PubChem ID:589082
Update Time:2025-04-19

1-(3-indolizinyl)-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(3-indolizinyl)-Ethanone
    • Ethanone,1-(3-indolizinyl)-
    • 1-(Indolizin-3-yl)ethanone
    • 3-Acetylpyrrolo[1,2-a]pyridine
    • Ketone,3-indolizinyl methyl (7CI,8CI)
    • MSPIXWZLZCMFEE-UHFFFAOYSA-N
    • 3-acetylindolizine
    • Ketone, 3-indolizinyl methyl
    • 1-(3-Indolizinyl)ethanone #
    • SCHEMBL6800491
    • 25314-91-4
    • Ethanone, 1-(3-indolizinyl)-
    • Inchi: 1S/C10H9NO/c1-8(12)10-6-5-9-4-2-3-7-11(9)10/h2-7H,1H3
    • InChI Key: MSPIXWZLZCMFEE-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=C2C=CC=CN21

Computed Properties

  • Exact Mass: 159.06847
  • Monoisotopic Mass: 159.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 190
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 21.5Ų

Experimental Properties

  • PSA: 21.48
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